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Compound of Interest

2-Methyl-3-propylbenzothiazolium
Compound Name:

jodide
CAS No.: 60126-29-6
Cat. No.: B1599326

Get Quote

\ J

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Methyl-3-
propylbenzothiazolium iodide, focusing on its core chemical properties, synthesis, reactivity,
and applications. The information is structured to provide both foundational knowledge and
practical insights for its use in a laboratory and research setting.

Molecular Identity and Physicochemical
Characteristics

2-Methyl-3-propylbenzothiazolium iodide is a quaternary ammonium salt belonging to the
benzothiazole family of heterocyclic compounds. The positive charge on the nitrogen atom, a
result of its quaternization by the propyl group, significantly influences its physical and chemical
properties, rendering it a versatile intermediate in organic synthesis.

The core physicochemical properties are summarized below for rapid reference.
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Identifier Value Source

2-methyl-3-propyl-1,3-
IUPAC Name ) o [1]
benzothiazol-3-ium iodide

CAS Number 60126-29-6 [1][2]
Molecular Formula C11H14INS [11[2]
Molecular Weight 319.21 g/mol [1]

Typically a light-colored
Appearance . . Inferred
powder or crystalline solid.

) ) Commonly available at 298%
Purity (Commercial) [2]

purity.

Expected to be soluble in polar
protic and aprotic solvents
N (e.g., DMF, DMSO, alcohols)
Solubility ] ) Inferred
and sparingly soluble in
nonpolar solvents due to its

ionic nature.

Synthesis and Mechanistic Rationale

The most direct and common method for preparing 2-Methyl-3-propylbenzothiazolium iodide
is through the direct N-alkylation of 2-methylbenzothiazole. This reaction is a classic example
of a bimolecular nucleophilic substitution (Sn2) reaction.

Expert Rationale:

The lone pair of electrons on the endocyclic nitrogen atom (N-3) of the 2-methylbenzothiazole
ring acts as a nucleophile. It attacks the electrophilic carbon atom of 1-iodopropane, which is
bonded to the highly electronegative iodine atom. lodide is an excellent leaving group,
facilitating the displacement and the formation of the new carbon-nitrogen bond. The reaction is
typically performed in a suitable solvent at an elevated temperature to ensure a reasonable
reaction rate. The resulting quaternary salt is often insoluble in the reaction solvent and
precipitates out, simplifying its isolation.
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Step-by-Step Synthesis Protocol:

o Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, dissolve 1.0 equivalent of 2-methylbenzothiazole in a suitable solvent such
as acetonitrile or N,N-Dimethylformamide (DMF).

e |nitiation: Add 1.1 to 1.2 equivalents of 1-iodopropane to the solution. A slight excess of the
alkylating agent ensures the complete conversion of the starting material.

o Reaction: Heat the reaction mixture to reflux (typically 80-100 °C, depending on the solvent)
and maintain it for several hours (e.g., 4-12 hours). The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).

 Isolation: Upon completion, cool the mixture to room temperature. The product, 2-Methyl-3-
propylbenzothiazolium iodide, will often precipitate as a solid. The precipitation can be
further encouraged by cooling the flask in an ice bath.

 Purification: Collect the solid product by vacuum filtration. Wash the collected solid with a
cold, non-polar solvent like diethyl ether or hexane to remove any unreacted starting
materials.

e Drying: Dry the purified product under a vacuum to yield the final 2-Methyl-3-
propylbenzothiazolium iodide.

Synthesis Workflow Diagram:
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Reaction Setup
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;

@. Filter the solid produca

l

5. Wash with cold
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Pure 2-Methyl-3-propylbenzothiazolium iodide
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Caption: Sn2 synthesis workflow for 2-Methyl-3-propylbenzothiazolium iodide.
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Spectroscopic Profile

Characterization and confirmation of the structure of 2-Methyl-3-propylbenzothiazolium
iodide are typically achieved through standard spectroscopic techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum would show characteristic signals for the propyl group
(a triplet and a sextet) and the methyl group (a singlet), along with aromatic protons from
the benzothiazole ring system. The chemical shifts of protons adjacent to the newly
formed quaternary nitrogen would be shifted downfield due to the positive charge.

o 183C NMR: The carbon spectrum provides evidence for all 11 unique carbon atoms in the
molecule.[1][3] The presence of the propyl and methyl carbons, along with the aromatic
and heterocyclic carbons, confirms the structure. Data for this compound's 3C NMR
spectrum is available in public databases.[1][3]

« Infrared (IR) Spectroscopy: The IR spectrum would display characteristic C-H stretching
vibrations for both aromatic and aliphatic groups.[1] The C=N stretch of the thiazolium ring
and various aromatic C-C stretching bands would also be prominent in the fingerprint region.

[1]

Chemical Reactivity and Applications

The primary utility of 2-Methyl-3-propylbenzothiazolium iodide lies in its role as a precursor,
particularly in the synthesis of cyanine dyes.[2]

Mechanism of Reactivity:

The quaternization of the nitrogen atom significantly increases the acidity of the protons on the
adjacent C2-methyl group. In the presence of a base, one of these protons can be abstracted
to form a reactive methylene base (an ylide). This nucleophilic intermediate is the key to its
synthetic applications.

This methylene base can readily undergo condensation reactions with various electrophiles,
such as aldehydes or other heterocyclic salts, to form extended, conjugated T1t-systems. These
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highly conjugated molecules are characteristic of cyanine dyes and are responsible for their
strong absorption of visible light and, consequently, their intense color.

Reactivity Diagram for Dye Synthesis:

Base (e.g., Pyridine)

2-Methyl-3-propyl-
benzothiazolium iodide

+ ELse

Electrophile Reactive Ivie?hylene Base
(e.g., Aldehyde) (Nucleophile)

Condensation

( )

Click to download full resolution via product page

Caption: Activation and condensation reactivity for cyanine dye synthesis.

While specific applications in drug development for this exact molecule are not widely
documented, the benzothiazole core is a well-established scaffold in medicinal chemistry, found
in compounds with antitumor, antimicrobial, and antiviral properties.[4][5] Therefore, derivatives
of 2-Methyl-3-propylbenzothiazolium iodide could be explored as intermediates for creating
novel biologically active agents.

GHS Hazard Profile and Safe Handling Protocols

As with any chemical, proper safety precautions are paramount when handling 2-Methyl-3-
propylbenzothiazolium iodide. According to the Globally Harmonized System (GHS), this
compound presents several hazards.[1]

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1599326/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-methyl-3-propylbenzothiazolium-iodide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10004639/
https://www.organic-chemistry.org/abstracts/lit7/175.shtm
https://www.benchchem.com/product/b1599326/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-3-propylbenzothiazolium-iodide
https://www.benchchem.com/product/b1599326/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-3-propylbenzothiazolium-iodide
https://www.benchchem.com/product/b1599326/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-3-propylbenzothiazolium-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/13266788
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599326?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e GHS Classification: Warning[1]
e Hazard Statements:

o H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]
e Precautionary Measures:

o Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical
fume hood.[6]

o Personal Protective Equipment (PPE):
» Eye/Face Protection: Wear chemical safety goggles or a face shield.

» Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Change gloves
immediately if contaminated.

» Respiratory Protection: Avoid breathing dust. If dust generation is unavoidable, a
NIOSH-approved respirator may be necessary.

o Handling: Avoid contact with skin, eyes, and clothing.[6] Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the work area.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Conclusion

2-Methyl-3-propylbenzothiazolium iodide is a valuable chemical intermediate whose
properties are dominated by its quaternary benzothiazolium structure. Its straightforward
synthesis and the reactivity of its C2-methyl group make it a key building block for the synthesis
of cyanine dyes and other complex conjugated systems. While its direct application in drug
development is not prominent, its structural motif is of significant interest in medicinal
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chemistry. A thorough understanding of its chemical properties and adherence to strict safety
protocols are essential for its effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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